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Compound of Interest

Compound Name: Durohydroquinone

Cat. No.: B1221918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Properties and Reducing Action of
Durohydroquinone
Durohydroquinone (2,3,5,6-tetramethylbenzene-1,4-diol) is the reduced form of duroquinone.

[1] Its utility as a reducing agent in organic synthesis stems from its capacity to act as a potent

hydrogen and electron donor.[2] The core of its chemical activity is the reversible two-electron,

two-proton redox cycle with its oxidized counterpart, duroquinone. This transformation makes it

an effective reagent for various reductive processes.

The four methyl groups on the aromatic ring enhance its stability and solubility in organic

solvents compared to unsubstituted hydroquinone. These groups also influence its redox

potential, making it a milder and potentially more selective reducing agent for specific

applications.[3] This document outlines protocols and applications for durohydroquinone,

leveraging its properties as a hydrogen donor in key organic transformations.
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1. Reaction Setup

2. Condensation

3. Workup & Purification

Combine Durohydroquinone,
ZnCl₂, HCl, and Solvent

under N₂

Dropwise addition of Isophytol
at 35-45 °C

Stir for 2-4 hours

Quench with H₂O

Extract with organic solvent

Wash with H₂O & NaHCO₃

Dry (MgSO₄) & Concentrate

Column Chromatography

final_product

Pure Product

 

Combine Substrate,
Durohydroquinone, Solvent

Add Pd/C Catalyst

Heat to 50-80 °C
(Monitor by TLC)

Cool to Room Temp.

Filter through Celite®
to remove catalyst

Concentrate Filtrate

Purify (Chromatography
or Recrystallization)

Reduced Product
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Legend

DHQ = Durohydroquinone DQ = Duroquinone
Ar-NO₂

(Nitroarene)

Ar-N=O
(Nitroso)

+ DHQ
- DQ
- H₂O

Ar-NHOH
(Hydroxylamine)

+ DHQ
- DQ

Ar-NH₂

(Aniline)

+ DHQ
- DQ
- H₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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